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Compound of Interest

Compound Name:
Flavin adenine dinucleotide

disodium salt hydrate

CAS No.: 1891059-93-0

Cat. No.: B6288903

Get Quote

Executive Summary
Flavin Adenine Dinucleotide (FAD) is a redox-active coenzyme critical for the function of

flavoproteins (e.g., succinate dehydrogenase, glutathione reductase).[1][2][3] For the

researcher, the choice between FAD Disodium Salt and FAD Free Acid is not merely semantic

—it dictates solubility limits, buffer compatibility, and the reproducibility of kinetic assays.[1][4]

The Disodium Salt is the industry standard for aqueous applications due to its superior

solubility and rapid dissolution at neutral pH.[1]

The Free Acid is less commonly used, often requiring precise pH titration to solubilize, and is

reserved for specialized applications where sodium ions act as confounding variables (e.g.,

specific crystallography screens or Na⁺-sensitive ion channel modulation).[1]

This guide delineates the physicochemical divergences and provides validated protocols for

handling both forms to ensure data integrity.
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Part 1: Physicochemical Characterization[1][2][3][6]
The fundamental difference lies in the counter-ions associated with the pyrophosphate bridge.

[1] This structural variance significantly impacts the molecular weight (MW) and the solvation

energy required to dissolve the compound.[1]

Comparative Technical Specifications
Feature

FAD Disodium Salt
(Hydrate)

FAD Free Acid

CAS Number 84366-81-4 146-14-5

Formula

ngcontent-ng-c2977031039=""

_nghost-ng-c1310870263=""

class="inline ng-star-inserted">

Molecular Weight
~829.51 g/mol (anhydrous

basis)
~785.55 g/mol

Solubility (Water) High (>35 mg/mL)
Low (<5 mg/mL without pH

adjustment)

pH in Solution
Neutral to slightly acidic (~6.0–

7.[1]0)
Acidic (~2.5–3.[1]5)

Appearance
Yellow-orange crystalline

powder
Yellow-orange powder

Primary Utility
Enzyme assays, Cell culture,

IVD

Organic synthesis, Na⁺-free

crystallography
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Critical Note on Stoichiometry: When calculating molarity, you must account for the sodium

atoms and the hydration shell in the disodium salt.[1] A common error in enzymology is treating

the salt as the free acid, leading to a ~5.6% underestimation of cofactor concentration.[1]

Part 2: Solubility Mechanics & Preparation
Protocols[1][2][3]
The most frequent point of failure in FAD-dependent assays is improper stock preparation.[1][4]

The disodium salt dissolves entropically driven by the dissociation of

, whereas the free acid often aggregates due to intermolecular hydrogen bonding between the
protonated phosphate groups.[1]

Workflow: Selecting the Correct Protocol
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Experimental Requirement
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Requires pH Titration
(NaOH addition)

Click to download full resolution via product page

Figure 1: Decision tree for selecting the appropriate FAD form based on experimental

constraints.

Protocol A: Preparation of FAD Disodium Salt (Standard)
Target: 10 mM Stock Solution (10 mL) Applicability: General enzymology, cell biology.[1]

Weighing: Calculate mass based on the specific lot's water content (found on CoA).

Formula:ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-

inserted">

[1]

Approx: Weigh ~83 mg of FAD Disodium Salt.[1]
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Solvent: Add 9 mL of ultrapure water (Milli-Q, 18.2 MΩ).

Dissolution: Vortex gently. The powder should dissolve instantly, yielding a clear, bright

yellow solution.[1][4]

Adjustment: Bring volume to exactly 10 mL. Check pH; it should be near neutral.[1]

Filtration: Filter sterilize (0.22 µm PVDF) if used for cell culture.[1]

Protocol B: Preparation of FAD Free Acid (Advanced)
Target: 10 mM Stock Solution (10 mL) Applicability: Na⁺-sensitive environments.[1]

Weighing: Weigh ~78.6 mg of FAD Free Acid.

Suspension: Add 8 mL of ultrapure water. Note: The powder will likely remain a suspension

and will not dissolve.

Titration (The Critical Step):

While stirring, add 1 M NaOH (or KOH if K⁺ is preferred) dropwise.[1]

Monitor continuously.[1] As the pH rises above 5.5–6.0, the solution will clarify.[1]

STOP immediately once dissolved.[1][4] Do not exceed pH 7.5, as FAD is unstable in

alkaline conditions (see Stability section).[1]

Volume: Adjust to 10 mL with water.

Part 3: Stability and Degradation Pathways[2]
Regardless of the salt form, the FAD moiety shares the same degradation vulnerabilities.[1]

The isoalloxazine ring is highly photosensitive.[1]

Photolysis Mechanism
Exposure to light (especially <500 nm) causes the ribityl side chain to cleave, converting FAD

into inactive photoproducts.[1]
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Neutral/Acidic pH: FAD ngcontent-ng-c2977031039="" _nghost-ng-c1310870263=""

class="inline ng-star-inserted">

Lumichrome (Blue fluorescence)[1]

Alkaline pH: FAD ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline

ng-star-inserted">

Lumiflavin (Green fluorescence)[1]

Storage Protocol:

Lyophilized Powder: -20°C, desiccated, dark. Stable >2 years.[1][5]

Solutions: -20°C or -80°C in single-use aliquots.[1] Protect from light (amber tubes or foil-

wrapped).[1] Do not autoclave.

Inactive Photoproducts

Active FAD
(Yellow)

Lumichrome
(Acidic/Neutral pH)  Photolysis  

Lumiflavin
(Alkaline pH)

  Photolysis + OH-  

Light (hv)

Click to download full resolution via product page

Figure 2: Photodegradation pathways of FAD.[1] Light exclusion is mandatory for all FAD

solutions.

Part 4: Application-Specific Recommendations
Enzymatic Assays (e.g., GOx, D-AAO)
Recommendation:Disodium Salt.[1][6][7]
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Reasoning: Most enzyme buffers (PBS, Tris, HEPES) contain significant sodium or

potassium.[1] The contribution of 20 mM Na⁺ from a 10 mM FAD stock is negligible

compared to the ~150 mM Na⁺ in standard PBS.[1] The ease of solubility ensures accurate

dosing.[1]

X-Ray Crystallography
Recommendation:Context Dependent.

If screening for crystallization conditions, the Disodium Salt is usually preferred because it

minimizes pH shifts during the setup of drops.[1]

However, if the protein is known to be destabilized by sodium, or if you are screening for

specific cation binding sites, use the Free Acid solubilized with a non-sodium base (e.g., Tris-

base or KOH).[1]

In Vivo / Pharma Formulation
Recommendation:Disodium Salt.[1][6][7][8][9]

Reasoning: Physiological compatibility.[1] The salt form is closer to isotonicity upon

dissolution and requires no harsh pH adjustment steps that could degrade the active

pharmaceutical ingredient (API) in a co-formulation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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